![molecular formula C15H12N4O2S2 B6260655 N-methyl-6-oxo-2-[(E)-2-[2-(thiophen-3-yl)-1,3-thiazol-4-yl]ethenyl]-1,6-dihydropyrimidine-5-carboxamide CAS No. 1355942-78-7](/img/no-structure.png)
N-methyl-6-oxo-2-[(E)-2-[2-(thiophen-3-yl)-1,3-thiazol-4-yl]ethenyl]-1,6-dihydropyrimidine-5-carboxamide
Description
“N-methyl-6-oxo-2-[(E)-2-[2-(thiophen-3-yl)-1,3-thiazol-4-yl]ethenyl]-1,6-dihydropyrimidine-5-carboxamide” is a complex organic compound. It contains several functional groups and rings, including a pyrimidine ring, a thiazole ring, and a thiophene ring . These types of structures are often found in biologically active compounds .
Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by its functional groups and heterocyclic rings. For example, the active hydrogen on C-2 of cyanoacetamide derivatives can take part in a variety of condensation and substitution reactions .Future Directions
The future research directions for this compound could include studying its potential biological activity, developing efficient synthesis methods, and investigating its physical and chemical properties. Given the biological activity of similar compounds, it could be interesting to explore whether this compound has potential uses in medicine or other fields .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-6-oxo-2-[(E)-2-[2-(thiophen-3-yl)-1,3-thiazol-4-yl]ethenyl]-1,6-dihydropyrimidine-5-carboxamide involves the condensation of N-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid with 2-(thiophen-3-yl)-1,3-thiazol-4-ylacetonitrile followed by reduction and cyclization to form the final product.", "Starting Materials": [ "N-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid", "2-(thiophen-3-yl)-1,3-thiazol-4-ylacetonitrile", "Sodium borohydride", "Acetic acid", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve N-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid and 2-(thiophen-3-yl)-1,3-thiazol-4-ylacetonitrile in acetic acid and methanol.", "Step 2: Add sodium borohydride to the reaction mixture and stir for several hours at room temperature.", "Step 3: Quench the reaction with water and extract the product with ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 5: Purify the crude product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent.", "Step 6: Cyclize the purified product by heating it in acetic acid and water at reflux temperature for several hours.", "Step 7: Cool the reaction mixture and collect the precipitated product by filtration.", "Step 8: Wash the product with water and dry it under vacuum to obtain the final product." ] } | |
CAS RN |
1355942-78-7 |
Product Name |
N-methyl-6-oxo-2-[(E)-2-[2-(thiophen-3-yl)-1,3-thiazol-4-yl]ethenyl]-1,6-dihydropyrimidine-5-carboxamide |
Molecular Formula |
C15H12N4O2S2 |
Molecular Weight |
344.4 |
Purity |
98 |
Origin of Product |
United States |
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